![molecular formula C22H31N5O B5429266 N~1~-({2-[4-(2-methylphenyl)piperazin-1-yl]pyridin-3-yl}methyl)-L-norvalinamide](/img/structure/B5429266.png)
N~1~-({2-[4-(2-methylphenyl)piperazin-1-yl]pyridin-3-yl}methyl)-L-norvalinamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N~1~-({2-[4-(2-methylphenyl)piperazin-1-yl]pyridin-3-yl}methyl)-L-norvalinamide, commonly known as NM-2201, is a synthetic cannabinoid that was first identified in 2014. It is a potent agonist of the CB1 and CB2 receptors, which are the primary targets of the endocannabinoid system. The compound has been widely studied for its potential therapeutic applications and its effects on the human body.
Mechanism of Action
NM-2201 acts as a potent agonist of the CB1 and CB2 receptors, which are the primary targets of the endocannabinoid system. These receptors are found throughout the body and are involved in a wide range of physiological processes, including pain sensation, inflammation, and immune function. When NM-2201 binds to these receptors, it activates them and produces a range of effects on the body.
Biochemical and Physiological Effects:
NM-2201 has a range of biochemical and physiological effects on the body. It has been shown to produce analgesic effects by reducing pain sensation. It also has anti-inflammatory properties, which can help to reduce inflammation and swelling in the body. Additionally, it has been shown to have anti-tumor properties, which could make it a potential treatment for cancer.
Advantages and Limitations for Lab Experiments
One of the main advantages of using NM-2201 in lab experiments is its potency and selectivity for the CB1 and CB2 receptors. This makes it an ideal compound for studying the effects of cannabinoids on the body. However, one of the limitations of using NM-2201 is its potential for producing adverse effects, such as anxiety and paranoia.
Future Directions
There are many potential future directions for the study of NM-2201. One area of research could focus on its potential use in the treatment of cancer. Another area of research could focus on its effects on the immune system and its potential use in the treatment of autoimmune diseases. Additionally, further research could be conducted to better understand the mechanisms of action of NM-2201 and its potential therapeutic applications in the treatment of various medical conditions.
Synthesis Methods
NM-2201 is typically synthesized using a multi-step process that involves the reaction of various chemical compounds. The synthesis method involves the use of several reagents, including pyridine, piperazine, and norvaline. The final product is purified using chromatography techniques to remove any impurities.
Scientific Research Applications
NM-2201 has been widely studied for its potential therapeutic applications in the treatment of various medical conditions. It has been shown to have analgesic, anti-inflammatory, and anti-tumor properties. Additionally, it has been studied for its potential use in the treatment of anxiety and depression.
properties
IUPAC Name |
(2S)-2-amino-N-[[2-[4-(2-methylphenyl)piperazin-1-yl]pyridin-3-yl]methyl]pentanamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H31N5O/c1-3-7-19(23)22(28)25-16-18-9-6-11-24-21(18)27-14-12-26(13-15-27)20-10-5-4-8-17(20)2/h4-6,8-11,19H,3,7,12-16,23H2,1-2H3,(H,25,28)/t19-/m0/s1 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MSGWHMCSXUXSKP-IBGZPJMESA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCC(C(=O)NCC1=C(N=CC=C1)N2CCN(CC2)C3=CC=CC=C3C)N |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCC[C@@H](C(=O)NCC1=C(N=CC=C1)N2CCN(CC2)C3=CC=CC=C3C)N |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H31N5O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
381.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.